Sulforhodamine 101 sulfonyl chloride

• CAS No.: 82354-19-6
• Product Name: Sulforhodamine 101 sulfonyl chloride
• Molecular Formula: C62H58Cl2N4O12S4
• Molecular Weight: 1250.3
• IUPAC Name: 5-chlorosulfonyl-2-(3-oxa-23-aza-9-azoniaheptacyclo[17.7.1.15,9.02,17.04,15.023,27.013,28]octacosa-1(27),2(17),4,9(28),13,15,18-heptaen-16-yl)benzenesulfonate
• Standard InChI: InChI=1S/C31H29ClN2O6S2/c32-41(35,36)20-9-10-21(26(17-20)42(37,38)39)27-24-15-18-5-1-11-33-13-3-7-22(28(18)33)30(24)40-31-23-8-4-14-34-12-2-6-19(29(23)34)16-25(27)31/h9-10,15-17H,1-8,11-14H2
• Standard InChIKey: ZFCKYRIGPDQCLF-UHFFFAOYSA-N
• SMILES: C1CC2=CC3=C(C4=C2N(C1)CCC4)OC5=C6CCC[N+]7=C6C(=CC5=C3C8=C(C=C(C=C8)S(=O)(=O)Cl)S(=O)(=O)[O-])CCC7
• Appearance: Solid powder
• Description: Sulforhodamine 101 sulfonyl chloride is a fluorescent probe that binds to free amino groups and is a derivative of sulforhodamine 101. It displays excitation/emission maxima of 585/602 nm, respectively. Sulforhodamine 101 sulfonyl chloride has commonly been used as a fluorescent conjugate on antibodies or proteins for the detection of proteins via fluorescent microscopy and flow cytometry applications.
• Purity: >85% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Sulforhodamine 101 sulfonyl chloride
• Reference: 1. Titus, J.A., Haugland, R., Sharrow, S.O., et al. Texas Red, a hydrophilic, red-emitting fluorophore for use with fluorescein in dual parameter flow microfluorometric and fluorescence microscopic studies. J. Immunol. Methods 50(2), 193-204 (1982).
• PubChem Compound: 452705
• Last Modified: Nov 11 2021